Cas no 1804215-33-5 (7-Chloro-2-methoxybenzo[d]oxazole)

• Product Name: 7-Chloro-2-methoxybenzo[d]oxazole
• CAS No: 1804215-33-5
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• CID: 4819249
• Update Time: 2025-05-20

7-Chloro-2-methoxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2-methoxybenzo[d]oxazole

• Inchi： 1S/C8H6ClNO2/c1-11-8-10-6-4-2-3-5(9)7(6)12-8/h2-4H,1H3
• InChI Key： JINOUWJWMIHESN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1OC(=N2)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 2.7
• Topological Polar Surface Area: 35.3

Additional information on 7-Chloro-2-methoxybenzo[d]oxazole

Introduction to 7-Chloro-2-methoxybenzo[d]oxazole (CAS No. 1804215-33-5)

7-Chloro-2-methoxybenzo[d]oxazole, with the CAS number 1804215-33-5, is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of benzo[d]oxazoles, which are known for their biological activities and structural diversity.

The chemical structure of 7-Chloro-2-methoxybenzo[d]oxazole consists of a benzene ring fused with an oxazole ring, substituted with a chlorine atom at the 7-position and a methoxy group at the 2-position. The presence of these functional groups imparts specific properties to the molecule, making it a valuable candidate for further research and development.

In terms of its physical properties, 7-Chloro-2-methoxybenzo[d]oxazole is typically a solid at room temperature and exhibits moderate solubility in organic solvents. Its melting point and other physical characteristics can vary slightly depending on the specific conditions and methods used for synthesis and purification. These properties are crucial for understanding its behavior in different environments and applications.

The synthesis of 7-Chloro-2-methoxybenzo[d]oxazole has been explored through various routes, including multistep processes involving aromatic substitution reactions and cyclization steps. One common approach involves the reaction of 2-chloro-6-methoxyphenol with an appropriate nitrile or amide, followed by cyclization to form the oxazole ring. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes, reducing the use of hazardous reagents and improving overall yields.

In the realm of medicinal chemistry, 7-Chloro-2-methoxybenzo[d]oxazole has shown promise as a lead compound for the development of novel therapeutic agents. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research has indicated that this compound can selectively inhibit certain kinases involved in cancer progression, making it a potential candidate for anticancer drug development.

Beyond its medicinal applications, 7-Chloro-2-methoxybenzo[d]oxazole has also been investigated for its use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to fine-tune its electronic properties through structural modifications opens up new possibilities for optimizing device performance.

The biological activity of 7-Chloro-2-methoxybenzo[d]oxazole has been extensively studied using both in vitro and in vivo models. In cell-based assays, it has demonstrated potent cytotoxic effects against various cancer cell lines, while showing minimal toxicity to normal cells. These findings suggest that it could be developed into a selective anticancer agent with reduced side effects compared to existing treatments.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-Chloro-2-methoxybenzo[d]oxazole-based drugs. Early results have been promising, with several compounds showing favorable pharmacokinetic profiles and therapeutic indices. However, further research is needed to fully understand its mechanism of action and optimize its use in clinical settings.

In conclusion, 7-Chloro-2-methoxybenzo[d]oxazole (CAS No. 1804215-33-5) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.